Cas no 1806009-16-4 (Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate
• CAS No: 1806009-16-4
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4885228
• Update Time: 2025-09-28

Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-7(16)3-5-6(15(17)18)4-14-9(8(5)11)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： YVYRIFVNCMGGKY-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate

Recent Advances in the Study of Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate (CAS: 1806009-16-4)

Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate (CAS: 1806009-16-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel antimicrobial and anticancer agents.

The structural features of Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate make it a versatile building block for the construction of complex heterocyclic systems. The presence of the difluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, while the nitro group provides a handle for further functionalization. These attributes have led to its incorporation into various lead optimization programs aimed at improving pharmacokinetic properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited selective inhibition of specific kinase targets involved in cancer cell proliferation. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the binding affinity and selectivity of the final compounds.

Another significant application of Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate has been reported in the field of agrochemicals. A study in Pest Management Science highlighted its role in the development of new-generation herbicides. The compound's ability to interfere with plant amino acid biosynthesis pathways makes it a valuable candidate for weed control. Field trials have shown that derivatives of this compound exhibit high efficacy against resistant weed species while maintaining favorable environmental safety profiles.

The synthetic routes to Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate have also been a focus of recent research. A novel, scalable synthesis was reported in Organic Process Research & Development, featuring a palladium-catalyzed cross-coupling step that significantly improves the overall yield and purity of the final product. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for industrial applications.

From a mechanistic perspective, studies have begun to elucidate the unique reactivity patterns of Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate. The electron-withdrawing effects of the nitro and fluorine substituents create distinct electronic properties that influence both its chemical behavior and biological activity. These insights are proving valuable for rational drug design approaches that seek to leverage the compound's structural features.

Looking forward, the potential applications of Ethyl 2-(difluoromethyl)-3-fluoro-5-nitropyridine-4-acetate continue to expand. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in the development of fluorinated analogs of existing pharmaceuticals. The compound's versatility and the growing understanding of its properties position it as an important tool in modern chemical biology and medicinal chemistry research.